2-chlorobenzyl 3-(benzoylamino)benzoate

• IUPAC Name: (2-chlorophenyl)methyl 3-benzamidobenzoate
• InChI: InChI=1S/C21H16ClNO3/c22-19-12-5-4-9-17(19)14-26-21(25)16-10-6-11-18(13-16)23-20(24)15-7-2-1-3-8-15/h1-13H,14H2,(H,23,24)
• InChI Key: AKJOEGXAETUXBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)OCC3=CC=CC=C3Cl
• Molecular Formula: C21H16ClNO3
• Molecular Weight: 365.8 g/mol

Description

2-Chlorobenzyl 3-(benzoylamino)benzoate is a benzoic acid derivative featuring a benzoylamino group at the 3-position and a 2-chlorobenzyl ester moiety.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The unique properties of 2-chlorobenzyl 3-(benzoylamino)benzoate emerge when compared to its analogs. Key differentiating factors include substituent positions, halogenation patterns, and ester/amide modifications, which influence chemical reactivity, lipophilicity, and biological interactions. Below is a detailed analysis:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituent Features	Key Differentiators	Reference
2-Chlorobenzyl 3-(benzoylamino)benzoate	C₂₁H₁₅ClN₂O₃	3-benzoylamino, 2-chlorobenzyl ester	Combines chlorinated benzyl ester and benzoylamino groups; balanced lipophilicity.	-
Butyl 3-[(2,4-dichlorobenzoyl)amino]benzoate	C₁₈H₁₆Cl₂N₂O₃	2,4-dichlorobenzoyl, butyl ester	Higher halogen content increases electronegativity; longer alkyl chain enhances solubility.
Ethyl 3-amino-2-chlorobenzoate	C₉H₁₀ClNO₂	3-amino, 2-chloro, ethyl ester	Amino group at 3-position enhances nucleophilicity; smaller ester reduces steric hindrance.
Methyl 3-[(chloroacetyl)amino]benzoate	C₁₀H₁₀ClN₂O₃	3-chloroacetamido, methyl ester	Chloroacetyl group increases reactivity in acyl transfer reactions.
Benzyl 3-bromo-2-chloro-6-fluorobenzoate	C₁₄H₈BrClFO₂	Bromo, chloro, fluoro substitutions	Triple halogenation alters electronic properties; benzyl ester boosts stability.
Methyl 3-amino-4-chlorobenzoate	C₈H₈ClNO₂	3-amino, 4-chloro, methyl ester	Adjacent amino and chloro groups create steric and electronic effects.

Substituent Position Effects

• Chlorine Position: In ethyl 3-amino-2-chlorobenzoate , the 2-chloro substituent adjacent to the ester group increases steric hindrance, reducing enzymatic hydrolysis compared to 4-chloro analogs. Similarly, 2-chlorobenzyl in the target compound may confer resistance to metabolic degradation.
• This aligns with the benzoylamino group in the target compound, which may improve affinity for biological receptors.

Functional Group Contributions

• Benzoylamino vs. Chloroacetyl: The benzoylamino group in the target compound provides aromatic conjugation and rigidity, whereas methyl 3-[(chloroacetyl)amino]benzoate features a more flexible chloroacetyl chain, favoring nucleophilic substitution reactions.
• Ester Chain Length: Butyl esters (e.g., butyl 3-[(2,4-dichlorobenzoyl)amino]benzoate ) improve solubility in nonpolar solvents, while benzyl esters (e.g., the target compound) enhance aromatic stacking interactions in biological systems.